Cas no 1823494-53-6 (Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate)

• Product Name: Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• CAS No: 1823494-53-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5740361
• PubChem ID: 72183411
• Update Time: 2025-06-07

Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• 1823494-53-6
• Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• Benzoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-, ethyl ester

• Inchi： 1S/C16H23NO4/c1-6-20-14(18)13-10-8-7-9-12(13)11-17(5)15(19)21-16(2,3)4/h7-10H,6,11H2,1-5H3
• InChI Key： HXLFDCZWLXNZDW-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC=CC=1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 396.8±31.0 °C(Predicted)
• pka: -1.49±0.70(Predicted)

Additional information on Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate

Comprehensive Overview of Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate (CAS No. 1823494-53-6)

Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate (CAS No. 1823494-53-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative features a tert-butoxycarbonyl (Boc) protecting group, which is pivotal in peptide synthesis and drug development. The compound's unique structure, combining a benzoate ester with a methylamino moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers often search for "Boc-protected amino esters" or "ethyl benzoate derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate has surged due to advancements in small-molecule therapeutics and catalysis. The compound's CAS No. 1823494-53-6 is frequently queried in databases such as SciFinder and Reaxys, underscoring its importance in academic and industrial labs. Its application extends to protease inhibitor design and covalent drug conjugates, areas gaining traction in oncology and antiviral research. Users often ask, "How to deprotect Boc groups under mild conditions?" or "What solvents optimize ethyl benzoate reactions?"—questions reflecting practical challenges in synthesis.

The compound’s stability under acidic conditions (thanks to the Boc group) and its compatibility with cross-coupling reactions make it a favorite for constructing complex scaffolds. Trends in green chemistry have also spurred interest in optimizing its synthesis using biodegradable catalysts or microwave-assisted techniques. For instance, searches like "microwave synthesis of Boc-protected compounds" or "sustainable esterification methods" align with this focus. Additionally, its role in click chemistry and bioconjugation is explored in targeted drug delivery systems, a hot topic in nanomedicine.

From a technical perspective, Ethyl 2-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate exhibits a molecular weight of 307.36 g/mol and typically appears as a colorless to pale-yellow liquid. Its spectral data (NMR, IR) are critical for quality control, with researchers often seeking "H NMR peaks for ethyl benzoate derivatives." Storage recommendations (-20°C under inert gas) and handling precautions (use of anhydrous conditions) are frequently discussed in forums, emphasizing its sensitivity to moisture.

In conclusion, CAS No. 1823494-53-6 represents a cornerstone in synthetic organic chemistry, bridging fundamental research and applied science. Its integration into high-throughput screening libraries and fragment-based drug design underscores its enduring value. As the field evolves, queries like "new applications of Boc-amino esters" or "scalable production of ethyl 2-substituted benzoates" will continue to drive innovation around this multifaceted compound.